Cas no 63596-61-2 ([(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate)

[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate structure
63596-61-2 structure
Product Name:[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate
CAS No:63596-61-2
Molecular Formula:C33H46N2O9
Molecular Weight:614.72634
CID:1655247
PubChem ID:182379

[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate Properties

Names and Identifiers

    • [(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate
    • 14-Deacetylajadine
    • N-Acetyldelectine
    • 63596-61-2
    • 14-Demethylajacine
    • (11-Ethyl-4,8,9-trihydroxy-6,16,18-trimethoxy-11-azahexacyclo[7.7.2.12,5.01,10.03,8.013,17]nonadecan-13-yl)methyl 2-acetamidobenzoate
    • InChIKey： GVZZOVYQNAEUTQ-UWMRMDCESA-N
    • Inchi： InChI=1S/C33H46N2O9/c1-6-35-15-30(16-44-28(38)18-9-7-8-10-21(18)34-17(2)36)12-11-23(42-4)32-20-13-19-22(41-3)14-31(39,24(20)25(19)37)33(40,29(32)35)27(43-5)26(30)32/h7-10,19-20,22-27,29,37,39-40H,6,11-16H2,1-5H3,(H,34,36)/t19-,20-,22-,23-,24+,25-,26+,27-,29?,30-,31+,32?,33?/m0/s1
    • SMILES： CCN1CC2(CCC(C34C2C(C(C31)(C5(CC(C6CC4C5C6O)OC)O)O)OC)OC)COC(=O)C7=CC=CC=C7NC(=O)C

Computed Properties

  • Exact Mass: 614.32033105g/mol
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 10
  • Rotatable Bond Count: 9
  • Monoisotopic Mass: 614.32033105g/mol
  • Heavy Atom Count: 44
  • Complexity: 1170
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 10
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.8
  • Topological Polar Surface Area: 147Ų

Experimental Properties

  • Color/Form: Powder

[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
TargetMol Chemicals
TN6078-5 mg
N-Acetyldelectine
 63596-61-2 98%
5mg
 ￥ 4,420
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
N79420-5 mg
[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate
 63596-61-2
5mg
 ¥6240.0 2021-09-08

[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier Audited Supplier
(CAS:63596-61-2)
MR./MRS.:TANG SI LEI
Phone:15026964105
Email:2881489226@qq.com

[(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate Related Literature

Related Categories

63596-61-2 ([(1alpha,6beta,10alpha,13alpha,14alpha,16beta,17xi)-20-ethyl-7,8,14-trihydroxy-1,6,16-trimethoxyaconitan-4-yl]methyl 2-(acetylamino)benzoate) Related Products

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Wuhan ChemNorm Biotech Co.,Ltd.
(CAS:63596-61-2)N-Acetyldelectine
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